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Compound of Interest

Compound Name: NAN-190 hydrobromide

Cat. No.: B1676930 Get Quote

This guide provides crucial safety protocols and logistical information for the handling and

disposal of NAN-190 hydrobromide, tailored for researchers, scientists, and drug

development professionals. Following these procedural steps is essential for ensuring

laboratory safety and proper chemical management.

Chemical and Physical Properties
A summary of the key identification and physical data for NAN-190 hydrobromide is provided

below.

Identifier Value

Product Name NAN-190 Hydrobromide

Synonyms NAN190 hydrobromide

CAS Number 115338-32-4

Molecular Formula C₂₃H₂₈BrN₃O₃

Molecular Weight 474.39 g/mol

Physical Form Solid

Melting Point 113 °C (235 °F)

Density 1.49 g/mL at 25 °C (77 °F)
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Hazard Identification and Classification
NAN-190 hydrobromide is classified with several hazards requiring stringent safety measures.

The GHS classification and corresponding hazard statements are summarized below.

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Skin Corrosion/Irritation Category 2 / Sub-category 1B

H315: Causes skin irritation /

H314: Causes severe skin

burns and eye damage[2][3]

Serious Eye Damage/Irritation Category 2A / Category 1

H319: Causes serious eye

irritation / H314: Causes

severe skin burns and eye

damage[2][3]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[2][3]

Hazardous to the Aquatic

Environment, Acute
Category 1

H400: Very toxic to aquatic

life[1][2][3]

Hazardous to the Aquatic

Environment, Chronic
Category 1

H410: Very toxic to aquatic life

with long lasting effects[1][3]

Corrosive to Metals Category 1
H290: May be corrosive to

metals

Note: Hazard classifications may vary slightly between suppliers.

Operational and Disposal Plans
A systematic approach to handling NAN-190 hydrobromide, from receipt to disposal, is critical

for safety. The following workflow diagram and procedural steps outline the necessary

precautions.

Safe Handling Workflow
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Safe Handling Workflow for NAN-190 Hydrobromide

Preparation Handling Cleanup & Disposal
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of NAN-190 hydrobromide.

Step-by-Step Handling and Disposal Protocol
1. Pre-Handling Preparation:

Review Documentation: Before handling, thoroughly review the Safety Data Sheet (SDS).

Engineering Controls: Ensure work is conducted in a well-ventilated area, preferably within a

chemical fume hood. An eyewash station and safety shower must be readily accessible.

Personal Protective Equipment (PPE): Always wear the following PPE:

Eye Protection: Chemical safety goggles or a face shield.[2]

Hand Protection: Chemical-resistant gloves (e.g., nitrile or butyl rubber).[2]

Body Protection: A lab coat or other protective clothing to prevent skin contact.[2]

Respiratory Protection: If dust is generated and ventilation is inadequate, use a NIOSH-

approved respirator.[2]

2. Handling the Chemical:

Avoid Inhalation: Avoid breathing dust, fumes, or vapors.[2] Handle the solid material

carefully to minimize dust generation.

Prevent Contact: Avoid contact with skin, eyes, and clothing.[3]
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Hygiene: Wash hands thoroughly after handling the substance.[1][2] Do not eat, drink, or

smoke in the handling area.[1]

Storage: Keep the container tightly closed and store in a dry, well-ventilated place.

3. First Aid and Emergency Procedures:

If Inhaled: Move the person to fresh air. If breathing is difficult, call a physician.[2]

In Case of Skin Contact: Immediately wash off with plenty of soap and water. Remove

contaminated clothing. If skin irritation or a rash occurs, seek medical attention.[1][2]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing and get immediate medical attention.[2]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or

doctor if you feel unwell.[1]

4. Spill and Disposal Plan:

Spill Response: In case of a spill, evacuate the area. Avoid generating dust. Collect the

spilled material using appropriate tools and place it in a suitable container for disposal. Clean

the affected area thoroughly.

Waste Disposal: Dispose of NAN-190 hydrobromide and its container at an approved waste

disposal facility.[1] Do not allow the chemical to enter drains, as it is very toxic to aquatic life.

[2] All disposal activities must comply with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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